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Compound of Interest

Compound Name: SP600125

Cat. No.: B1683917 Get Quote

Technical Support Center: SP600125
Welcome to the technical support center for SP600125, a potent and selective inhibitor of c-Jun

N-terminal kinase (JNK). This resource is designed for researchers, scientists, and drug

development professionals to provide guidance on minimizing precipitation and ensuring

successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What are the primary causes of SP600125 precipitation in experiments?

A1: SP600125 is poorly soluble in aqueous solutions (0.0012 mg/ml in water).[1][2]

Precipitation typically occurs due to its hydrophobic nature when diluted from a high-

concentration organic solvent stock (like DMSO) into aqueous experimental media. Factors that

can exacerbate precipitation include high final concentrations of SP600125, low temperatures,

and insufficient mixing during dilution.

Q2: What is the recommended solvent for preparing SP600125 stock solutions?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing SP600125 stock

solutions.[1][2][3][4][5][6][7][8][9] It is soluble in 100% DMSO at concentrations of at least 20

mM, and some sources report solubility as high as 65 mg/ml.[1][3][9] For optimal results, use

fresh, anhydrous DMSO as moisture can reduce solubility.[4]
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Q3: What are the recommended storage conditions for SP600125?

A3:

Lyophilized Powder: Store at -20°C, desiccated and protected from light. In this form, it is

stable for at least 24 months.[3]

Stock Solutions in DMSO: Aliquot into single-use vials to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C.[3][4][6] When stored at -20°C, the solution should be used

within 1-3 months to prevent loss of potency.[3][4][7] For longer-term storage (up to 1 year),

-80°C is recommended.[4]

Q4: Can I use solvents other than DMSO to dissolve SP600125?

A4: While DMSO is the primary recommendation, SP600125 is also soluble in ethanol, though

to a lesser extent (≥2.56 mg/mL with gentle warming).[5][6] However, it is poorly soluble in

ethanol and water.[3] For most cell-based assays, DMSO is the preferred solvent due to its

higher solubilizing capacity for SP600125.
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Issue Potential Cause Recommended Solution

Precipitation upon dilution of

DMSO stock into aqueous

media

Poor aqueous solubility of

SP600125.

- Pre-warm the cell culture

media or buffer to 37°C before

adding the SP600125 stock

solution.[1][2]- Add the

SP600125 stock solution

dropwise to the media while

vortexing or stirring to ensure

rapid and thorough mixing.-

Ensure the final concentration

of DMSO in the media is kept

low (generally ≤0.1%) to

minimize solvent-induced

toxicity.[1][2][6]

Visible crystals or needles in

the final working solution

Supersaturation and

subsequent crystallization of

SP600125.

- If precipitation is observed,

try preparing a fresh dilution. -

Consider lowering the final

working concentration of

SP600125 if experimentally

feasible. - The presence of

serum proteins in the culture

media may help to enhance

the solubility of SP600125.[1]

[2]

Loss of inhibitor activity over

time

Degradation of SP600125 in

solution.

- Prepare fresh working

solutions for each experiment

from a frozen DMSO stock.[5]

[7]- Avoid repeated freeze-

thaw cycles of the stock

solution by preparing single-

use aliquots.[3][4][6]- Do not

store aqueous solutions of

SP600125 for more than one

day.[9]
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Experimental Protocols
Protocol 1: Preparation of SP600125 Stock Solution
Materials:

SP600125 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

Allow the SP600125 vial to equilibrate to room temperature before opening.

To prepare a 25 mM stock solution, reconstitute 10 mg of SP600125 (Molecular Weight:

220.23 g/mol ) in 1.82 ml of anhydrous DMSO.[3]

Vortex thoroughly until the powder is completely dissolved.

Aliquot the stock solution into single-use sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Working Solution for Cell
Culture
Materials:

SP600125 stock solution (e.g., 25 mM in DMSO)

Pre-warmed (37°C) cell culture medium (with or without serum)

Sterile tubes

Procedure:

Thaw a single-use aliquot of the SP600125 stock solution at room temperature.
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Calculate the volume of stock solution required to achieve the desired final concentration in

your cell culture medium. For example, to prepare 10 ml of media with a final concentration

of 25 µM SP600125 from a 25 mM stock, you would need 10 µl of the stock solution.

In a sterile tube, add the calculated volume of the SP600125 stock solution to the pre-

warmed cell culture medium.

Immediately vortex or gently pipette up and down to ensure rapid and uniform mixing.

Visually inspect the solution for any signs of precipitation.

Add the final working solution to your cells. Note that it is common to pre-treat cells for 15-45

minutes with SP600125 prior to stimulation.[3]
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Caption: JNK Signaling Pathway and the inhibitory action of SP600125.

Start Dissolve SP600125
in anhydrous DMSO Aliquot Stock Solution Store at -20°C / -80°C Thaw Single-Use Aliquot Dilute in Pre-warmed

Aqueous Medium Vortex Immediately Apply to Experiment End

Click to download full resolution via product page

Caption: Recommended workflow for preparing SP600125 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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